5-Dimethylamino-2-nitrobenzyl alcohol

• IUPAC Name: [5-(dimethylamino)-2-nitrophenyl]methanol
• InChI: InChI=1S/C9H12N2O3/c1-10(2)8-3-4-9(11(13)14)7(5-8)6-12/h3-5,12H,6H2,1-2H3
• InChI Key: ZKAHOBKUYXIJGT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)[N+](=O)[O-])CO
• Molecular Formula: C9H12N2O3
• DSSTOX Substance ID: DTXSID901274106
• Molecular Weight: 196.20 g/mol
• CAS RN: 77376-04-6

Description

“5-Dimethylamino-2-nitrobenzyl alcohol” is a type of organic compound. It is closely related to other compounds such as “5-Hydroxy-2-nitrobenzyl alcohol” and "4,5-Dimethoxy-2-nitrobenzyl alcohol". It has been used in the synthesis of other compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, “5-Hydroxy-2-nitrobenzyl alcohol” may be used in the synthesis of "5-(2′-(dimethylamino)ethoxy)-2-nitrobenzyl alcohol". In another study, photo-cleavable polycations-wrapped upconversion nanoparticles (PC-UCNPs) were synthesized by in situ reversible addition−fragmentation chain transfer (RAFT) polymerization of photo-cleaved 5-(2-(dimethylamino)ethoxy)-2-nitrobenzyl acrylat (MENA) monomer.

Chemical Reactions Analysis

Alcohols, including “5-Dimethylamino-2-nitrobenzyl alcohol”, can undergo a variety of chemical reactions. These include conversion into alkyl halides, tosylates, dehydration to yield alkenes, and conversion into esters. In a specific example, irradiation of 2-nitrobenzyl alcohol resulted in the formation of 2-nitroso benzaldehyde.

Physical And Chemical Properties Analysis

The physical and chemical properties of alcohols are mainly due to the presence of a hydroxyl group. Alcohols generally have higher boiling points compared to other hydrocarbons of equal molecular masses. This is due to the presence of intermolecular hydrogen bonding between hydroxyl groups of alcohol molecules.

Safety and Hazards

While specific safety and hazards information for “5-Dimethylamino-2-nitrobenzyl alcohol” is not available, similar compounds like 2-nitrobenzyl alcohol are considered hazardous. They have acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

“5-Dimethylamino-2-nitrobenzyl alcohol” and similar compounds have potential applications in various fields. For instance, they have been used in the synthesis of photo-responsive polymer micelles, which have potential applications in drug delivery systems.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 189 g of 5-dimethylamino-2-nitrobenzoic acid in 1.5 l of 1,2-dimethoxyethane was treated with 52 g of sodium borohydride and then dropwise at 10° with a solution of 225 ml of boron trifluoride etherate in 500 ml of 1,2-dimethoxyethane. The mixture was then stirred at room temperature for 1 hour, cautiously poured into ice/water and the crude product was filtered. Recrystallization from ethyl acetate/hexane gave pure 5-dimethylamino-2-nitrobenzyl alcohol, m.p. 138°-139°.

Synthesis routes and methods III

Procedure details

(5-Chloro-2,6-dinitro-phenyl)-phenyl-methanol (13) (0.5 g, 1.90 mmol) or (5-chloro-2,4-dinitro-phenyl)-phenyl-methanol (14) (0.5 g, 2.67 mmol) were treated with 2M solution of dimethylamine in methanol (6 mL) and the solution was heated in a microwave reactor (CEM Focused Microwave™ Synthesis System Model Discover) at 50-55° C. for 15 minutes. The solvent was removed in vacuo and each residue was coevaporated with dichloromethane (2×10 mL) and applied onto a column of silicagel. The column was eluted with dichloromethane/ethanol (49:1) to give compounds 17 and 18.